Cas no 314767-95-8 ([2,2'-Bipyridine]-6-carboxylic acid, 5'-methyl-, ethyl ester)

• Product Name: [2,2'-Bipyridine]-6-carboxylic acid, 5'-methyl-, ethyl ester
• CAS No: 314767-95-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1447528
• Update Time: 2024-08-25

[2,2'-Bipyridine]-6-carboxylic acid, 5'-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-6-carboxylic acid, 5'-methyl-, ethyl ester

• Inchi： 1S/C14H14N2O2/c1-3-18-14(17)13-6-4-5-12(16-13)11-8-7-10(2)9-15-11/h4-9H,3H2,1-2H3
• InChI Key： ZSTJOYCGIYOURU-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(C)C=C2)=NC(C(OCC)=O)=CC=C1

Computed Properties

• Exact Mass: 242.10562

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 409.2±45.0 °C(Predicted)
• PSA: 52.08
• pka: 4.01±0.32(Predicted)